Cas no 1361777-86-7 (5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine)

• Product Name: 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine
• CAS No: 1361777-86-7
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926649
• Update Time: 2025-06-11

5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine

• Inchi： 1S/C12H8Cl3NO/c1-17-12-5-9(11(15)6-16-12)8-4-7(13)2-3-10(8)14/h2-6H,1H3
• InChI Key： OAZBKLMQGAAWMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=CN=C(C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine

Introduction to 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7)

5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine, identified by the chemical abstracts service number 1361777-86-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloro substituent at the 5-position and a methoxy group at the 2-position of the pyridine ring, coupled with a 2,5-dichlorophenyl moiety at the 4-position, endows this compound with unique chemical properties that make it particularly appealing for further derivatization and exploration.

The structural composition of 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) is characterized by its pyridine core, which is a well-known scaffold in medicinal chemistry. Pyridine derivatives have been extensively studied for their potential pharmacological effects, with applications ranging from antiviral and antibacterial agents to central nervous system (CNS) drugs. The specific substitution pattern in this compound not only influences its electronic properties but also modulates its interactions with biological targets, making it a promising candidate for drug discovery initiatives.

In recent years, there has been a surge in interest regarding small molecules that can modulate enzyme activity and signaling pathways relevant to human health. The 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) structure presents an intriguing platform for such investigations. The chloro and methoxy groups can serve as points of attachment for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological applications. Additionally, the dichlorophenyl group introduces rigidity to the molecule, which can enhance binding affinity to protein targets.

One of the most compelling aspects of 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) is its potential utility in the development of novel therapeutic agents. Researchers have been exploring its derivatives as inhibitors of various kinases and other enzymes implicated in diseases such as cancer and inflammation. For instance, modifications to the pyridine ring or the attached phenyl groups have shown promise in enhancing binding interactions with target enzymes while minimizing off-target effects. This has led to several patents and publications detailing synthetic routes and biological evaluations of related compounds.

The synthesis of 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Key steps typically include nucleophilic aromatic substitution reactions to introduce the chloro and methoxy groups, followed by coupling reactions to attach the dichlorophenyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for both research and commercial purposes.

Recent studies have also focused on the computational modeling of 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) to predict its interactions with biological targets. Molecular docking simulations have been particularly useful in identifying potential binding sites on enzymes and receptors, providing insights into how structural modifications might improve efficacy and selectivity. These computational approaches complement experimental efforts by allowing researchers to screen numerous derivatives virtual before undertaking labor-intensive synthesis and biological testing.

The agrochemical industry has also recognized the potential of 5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) as a precursor for developing novel pesticides and herbicides. Its structural features make it a suitable candidate for designing compounds that can interact with biological pathways in pests while maintaining environmental safety. By leveraging green chemistry principles, researchers are exploring sustainable synthetic routes that minimize waste and hazardous byproducts, aligning with global efforts to promote sustainable agriculture.

In conclusion,5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine (CAS No. 1361777-86-7) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for further exploration through both experimental synthesis and computational modeling. As research continues to uncover new biological targets and synthetic strategies,5-Chloro-4-(2,5-dichlorophenyl)-2-methoxypyridine is poised to play an increasingly important role in drug discovery and agricultural innovation.